Cochliobolic acid
Cochliobolic acid
Brand Name:
Vulcanchem
CAS No.:
185846-15-5
VCID:
VC0070628
InChI:
InChI=1S/C25H30O6/c1-3-19(2)16-17-22(27)21(26)15-13-11-9-7-5-4-6-8-10-12-14-20-18-23(28)24(31-20)25(29)30/h4-17,19-20,23-24,28H,3,18H2,1-2H3,(H,29,30)/b6-4+,7-5+,10-8+,11-9+,14-12+,15-13+,17-16+/t19?,20-,23-,24-/m1/s1
SMILES:
CCC(C)C=CC(=O)C(=O)C=CC=CC=CC=CC=CC=CC1CC(C(O1)C(=O)O)O
Molecular Formula:
C25H30O6
Molecular Weight:
426.5 g/mol
Cochliobolic acid
CAS No.: 185846-15-5
Main Products
VCID: VC0070628
Molecular Formula: C25H30O6
Molecular Weight: 426.5 g/mol
| CAS No. | 185846-15-5 |
|---|---|
| Product Name | Cochliobolic acid |
| Molecular Formula | C25H30O6 |
| Molecular Weight | 426.5 g/mol |
| IUPAC Name | (2R,3R,5S)-3-hydroxy-5-[(1E,3E,5E,7E,9E,11E,15E)-17-methyl-13,14-dioxononadeca-1,3,5,7,9,11,15-heptaenyl]oxolane-2-carboxylic acid |
| Standard InChI | InChI=1S/C25H30O6/c1-3-19(2)16-17-22(27)21(26)15-13-11-9-7-5-4-6-8-10-12-14-20-18-23(28)24(31-20)25(29)30/h4-17,19-20,23-24,28H,3,18H2,1-2H3,(H,29,30)/b6-4+,7-5+,10-8+,11-9+,14-12+,15-13+,17-16+/t19?,20-,23-,24-/m1/s1 |
| Standard InChIKey | UWFRQOWLUPERFN-WUSQRGMKSA-N |
| Isomeric SMILES | CCC(C)/C=C/C(=O)C(=O)/C=C/C=C/C=C/C=C/C=C/C=C/[C@@H]1C[C@H]([C@@H](O1)C(=O)O)O |
| SMILES | CCC(C)C=CC(=O)C(=O)C=CC=CC=CC=CC=CC=CC1CC(C(O1)C(=O)O)O |
| Canonical SMILES | CCC(C)C=CC(=O)C(=O)C=CC=CC=CC=CC=CC=CC1CC(C(O1)C(=O)O)O |
| Synonyms | Cochliobolic acid |
| PubChem Compound | 6450172 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume